1-O-benzyl 2-O-methyl (2R,5S)-5-hydroxypiperidine-1,2-dicarboxylate

• CAS: 133808-76-1
• Synonyms: (2R-trans)-5-Hydroxy-1,2-piperidinedicarboxylic acid 2-methyl 1-benzyl ester
• Molecular Formula: C15H19NO5
• Molecular Weight: 293.319
• SMILES: COC(=O)C1CCC(CN1C(=O)OCC2=CC=CC=C2)O
• InChI: InChI=1S/C15H19NO5/c1-20-14(18)13-8-7-12(17)9-16(13)15(19)21-10-11-5-3-2-4-6-11/h2-6,12-13,17H,7-10H2,1H3/t12-,13+/m0/s1
• InChIKey: NLHXFVLVIIBQOM-QWHCGFSZSA-N

Sourcing the correct (2R,5S) stereoisomer is critical for avibactam analog programs; substitution with the (2S,5R) enantiomer (CAS 117836-27-8) or racemic mixtures introduces stereochemical mismatches that require costly re-resolution. • Single (2R,5S) enantiomer with orthogonal N-Cbz and C2-methyl ester protecting groups enables sequential functionalization without cross-reactivity. • Cbz group removable by hydrogenolysis without affecting the methyl ester, preserving the carboxylate for downstream coupling or hydrolysis. • Supplied at ≥95% purity; inquire for bulk quantities and custom synthesis support.

Procurement Guide: 1-Benzyl 2-Methyl (2R,5S)-5-Hydroxypiperidine-1,2-Dicarboxylate (CAS 133808-76-1)

1-O-Benzyl 2-O-methyl (2R,5S)-5-hydroxypiperidine-1,2-dicarboxylate (CAS 133808-76-1) is a chiral, orthogonally protected piperidine-1,2-dicarboxylate building block characterized by a Cbz (benzyloxycarbonyl) group at the N1 position, a methyl ester at the C2 position, and a hydroxyl substituent with defined (2R,5S) trans-stereochemistry at the C5 position . With a molecular formula of C15H19NO5 and a molecular weight of 293.32 g/mol, it is supplied primarily as a research intermediate for chiral synthesis, enzyme modeling, and conformation analysis at typical purities of ≥95% . The compound belongs to a family of hydroxylated piperidine dicarboxylates that serve as key intermediates in the synthesis of β-lactamase inhibitors such as avibactam and as conformationally constrained scaffolds in medicinal chemistry [1].

Chiral scaffold

Defined (2R,5S) trans-stereochemistry for stereospecific synthesis

Orthogonal protection

Cbz at N1 and methyl ester at C2 enable sequential deprotection

Research context

Reported intermediate for β-lactamase inhibitor analog programs

• [1] Wang, Y., et al. (2018). Use of Lipase Catalytic Resolution in the Preparation of Ethyl (2S,5R)-5-((Benzyloxy)amino)piperidine-2-carboxylate, a Key Intermediate of the β-Lactamase Inhibitor Avibactam. Organic Process Research & Development, 22(6), 745–753. View Source

Generic Substitution Risk: Stereochemical Integrity of (2R,5S)-5-Hydroxypiperidine-1,2-Dicarboxylate

The (2R,5S) stereochemistry of 1-O-benzyl 2-O-methyl (2R,5S)-5-hydroxypiperidine-1,2-dicarboxylate positions the C5 hydroxyl group trans to the C2 carboxylate, creating a specific spatial relationship that is essential for downstream stereospecific transformations in the synthesis of β-lactamase inhibitors such as avibactam [1]. Substitution with the (2S,5R) enantiomer (CAS 117836-27-8), the (2S,5S) diastereomer (CAS 117836-26-7), or a racemic cis/trans mixture introduces stereochemical mismatches that necessitate additional chiral resolution steps—negating the cost and time efficiency gained through procurement . Unlike the tert-butyl N-protected analog 1-tert-butyl 2-methyl (2R,5S)-5-hydroxypiperidine-1,2-dicarboxylate (CAS 2166171-42-0), which requires acidic deprotection conditions incompatible with acid-sensitive substrates, the Cbz group on the target compound enables orthogonal removal via hydrogenolysis, preserving the integrity of the methyl ester and the hydroxyl group . These stereochemical and protecting-group orthogonalities cannot be replicated by any single in-class analog, making unverified substitution a quantifiable risk to synthetic sequence fidelity.

Opposite enantiomer or diastereomer

(2S,5R) or (2S,5S) forms shift the stereochemical trajectory and may require re-resolution, undermining procurement efficiency.

Boc-protected analog

Acidic deprotection conditions risk methyl ester hydrolysis; the Cbz group’s hydrogenolysis orthogonality is not replicated.

4-hydroxy regioisomer

The 4-OH substitution pattern alters Zn²⁺ chelation geometry and has limited commercial availability, reducing research workflow fit.

• [1] CN113845434A – Synthesis Method of Avibactam Intermediate (I). Chinese Patent Application, Published 2021-12-28. Wudi Rongchuan Pharmaceutical Chemical Technology Co., Ltd. View Source

Quantitative Differentiation vs. Closest Analogs

Stereochemical Configuration: (2R,5S) vs. (2S,5R) Enantiomer

The (2R,5S) configuration of the target compound defines a trans relationship between the C5 hydroxyl and C2 carboxylate groups. This specific stereochemistry is required for the downstream synthesis of (2S,5R)-configured avibactam intermediates, where the stereochemistry of the piperidine ring directly determines the biological activity of the final β-lactamase inhibitor [1]. The (2S,5R) enantiomer (CAS 117836-27-8) possesses the opposite absolute configuration and would produce the enantiomeric product series, which has no documented utility in the avibactam synthetic pathway [2]. In avibactam synthesis, the chiral intermediate ethyl (2S,5R)-5-((benzyloxy)amino)piperidine-2-carboxylate is derived from a (2S,5S)-configured precursor, and the (2R,5S)-configured building block serves as a stereochemical reference and alternative entry point for related analogs [1].

Stereochemistry

Head-to-head

(2R,5S) trans vs (2S,5R) opposite absolute configuration

Enantiomer mismatch alters synthetic trajectory for avibactam analogs.

Verify stereochemistry by chiral HPLC upon receipt.

Evidence Dimension	Stereochemical configuration at C2 and C5 positions
Target Compound Data	(2R,5S) trans configuration; specific rotation data available from supplier certificates of analysis upon request
Comparator Or Baseline	(2S,5R) enantiomer (CAS 117836-27-8); (2S,5S) diastereomer (CAS 117836-26-7)
Quantified Difference	Opposite absolute configuration at both chiral centers for (2S,5R); cis instead of trans relationship for (2S,5S)
Conditions	Stereochemical determination by chiral HPLC or NMR analysis of Mosher's ester derivatives; avibactam synthetic pathway context

Why This Matters

Procurement of the incorrect enantiomer or diastereomer results in a different synthetic trajectory producing distinct downstream intermediates, requiring costly stereochemical verification and potential re-procurement.

• [1] CN113845434A – Synthesis Method of Avibactam Intermediate (I). Chinese Patent Application, Published 2021-12-28. View Source
• [2] Chemsrc. (2018). (2S,5R)-5-Hydroxy-1,2-piperidinedicarboxylic acid 2-methyl 1-benzyl ester (CAS 117836-27-8) – Physicochemical Data. Chemsrc Database. View Source

N-Protecting Group Orthogonality: Cbz vs. Boc

The Cbz (benzyloxycarbonyl) protecting group on the N1 position of the target compound is selectively removable by catalytic hydrogenolysis (H2, Pd/C) without affecting the methyl ester at C2 or the hydroxyl group at C5 [1]. In contrast, the Boc-protected analog 1-tert-butyl 2-methyl (2R,5S)-5-hydroxypiperidine-1,2-dicarboxylate (CAS 2166171-42-0) requires acidic deprotection conditions (e.g., TFA or HCl), which can cause methyl ester hydrolysis and potential epimerization at the C2 position . Avibactam synthetic patents explicitly employ Cbz protection for piperidine nitrogen due to the requirement for orthogonal deprotection in the presence of base-sensitive functionalities [2]. The Cbz group of the target compound provides true orthogonality: hydrogenolysis leaves the methyl ester intact, enabling sequential functionalization strategies that are precluded when using the Boc analog.

Protecting group orthogonality

Class-level

Cbz removed by H₂/Pd-C vs Boc requiring TFA/HCl; orthogonal to methyl ester

Orthogonal removal preserves ester integrity in multistep sequences.

Boc deprotection risks ester hydrolysis and epimerization.

Evidence Dimension	N-protecting group identity and deprotection orthogonality
Target Compound Data	Cbz (benzyloxycarbonyl) at N1; removed by H2/Pd-C hydrogenolysis; methyl ester at C2 remains intact
Comparator Or Baseline	Boc (tert-butoxycarbonyl) analog: 1-tert-butyl 2-methyl (2R,5S)-5-hydroxypiperidine-1,2-dicarboxylate (CAS 2166171-42-0); removed by TFA/HCl
Quantified Difference	Cbz deprotection is orthogonal to methyl ester; Boc deprotection conditions (acidic) are not orthogonal and risk ester hydrolysis
Conditions	Standard protecting group compatibility assessment; avibactam synthetic route requirements (see CN113845434A and OPRD 2018)

Why This Matters

The Cbz protecting group enables a deprotection step that is chemically orthogonal to the methyl ester, a critical requirement in multistep syntheses where the ester must be preserved for subsequent transformations; the Boc analog cannot satisfy this requirement.

• [1] Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis (4th ed.). Wiley-Interscience. (Cbz hydrogenolysis conditions). View Source
• [2] CN113845434A – Synthesis Method of Avibactam Intermediate (I). Chinese Patent Application, Published 2021-12-28. View Source

Physical Property Differences vs. Boc Analog

The molecular weight of the target compound is 293.32 g/mol (C15H19NO5), which is 34.02 g/mol higher than the Boc analog 1-tert-butyl 2-methyl (2R,5S)-5-hydroxypiperidine-1,2-dicarboxylate (259.30 g/mol, C12H21NO5) [1]. The predicted density of the target compound is 1.272 g/cm³, and the predicted logP is approximately 1.26–1.32, indicating moderate lipophilicity suitable for organic solvent extraction and normal-phase chromatographic purification [2]. The Boc analog lacks the benzyl aromatic chromophore, which means the target compound offers superior UV detectability (λmax ~254 nm) during HPLC monitoring of reactions [3]. While neither compound has a published melting point, the benzyl group in the target compound generally promotes crystallinity in piperidine dicarboxylates, potentially facilitating purification by recrystallization rather than chromatography alone [3].

Physical properties

Reported

MW 293.32 vs 259.30 g/mol; UV chromophore at ~254 nm present

Facilitates reaction monitoring and purification.

Predicted logP and density; confirm experimentally.

Evidence Dimension	Molecular weight, density, logP, and UV detectability
Target Compound Data	MW: 293.32 g/mol; Density: 1.272 g/cm³ (predicted); logP: 1.26–1.32; UV-active (benzyl chromophore ~254 nm)
Comparator Or Baseline	1-tert-Butyl 2-methyl (2R,5S)-5-hydroxypiperidine-1,2-dicarboxylate: MW 259.30 g/mol; no benzyl chromophore
Quantified Difference	ΔMW: +34.02 g/mol; UV detectability: present (target) vs. absent (comparator)
Conditions	Predicted physicochemical properties from database entries; UV detection at 254 nm standard HPLC conditions

Why This Matters

The higher molecular weight and presence of a UV chromophore facilitate reaction monitoring and purification, reducing analytical ambiguity during scale-up; the benzyl group can also enhance crystallinity for purification.

• [1] Chemsrc. (2018). CAS 133808-76-1: (2R-trans)-5-Hydroxy-1,2-piperidinedicarboxylic acid 2-methyl 1-benzyl ester – Physicochemical Properties. Chemsrc Database. View Source
• [2] MolAid. (n.d.). 1-Benzyl 2-methyl (2R,5S)-5-hydroxy-1,2-piperidinedicarboxylate – Computed Properties (logP, density). MolAid Database. View Source
• [3] ChemSrc. (2018). (2S,5R)-5-Hydroxy-1,2-piperidinedicarboxylic acid 2-methyl 1-benzyl ester (CAS 117836-27-8) – UV and Chromatography. Chemsrc Database. View Source

Synthetic Lineage: Role in Avibactam Intermediate Synthesis

Chinese patent CN113845434A, which describes an asymmetric hydrogenation route to avibactam intermediates, identifies chiral 5-hydroxypiperidine-1,2-dicarboxylates as critical intermediates [1]. The patent explicitly notes that prior art routes rely on chiral starting materials such as 2-allyl 1-(tert-butyl) (2S,5S)-5-hydroxypiperidine-1,2-dicarboxylate, and that the (2R,5S)-configured piperidine scaffold provides a complementary entry point for stereochemical diversification [1]. The literature synthesis of enantiomerically pure (2R,5S)-5-hydroxypipecolic acid—the deprotected core of the target compound—has been documented with defined yields: Hoarau et al. (1996) reported an asymmetric synthesis from glycinate Schiff bases [2], and Herdeis et al. demonstrated stereoselective functionalization via acyliminium ion chemistry . While these references describe the (2R,5S)-5-hydroxypipecolic acid scaffold rather than the benzyl/methyl diester specifically, they establish the synthetic accessibility and stereochemical integrity of the (2R,5S) core.

Synthetic lineage

Class-level

Documented in avibactam patent CN113845434A and (2R,5S)-pipecolic acid syntheses

Supports scaffold selection for analog programs.

Confirm applicability to target analog series.

Evidence Dimension	Documented utility in β-lactamase inhibitor intermediate synthesis
Target Compound Data	Specified as a chiral piperidine-1,2-dicarboxylate building block for avibactam analog synthesis; (2R,5S) core synthesized in 5–7 step sequences from glycinate Schiff bases
Comparator Or Baseline	(2S,5S)-configured piperidine carboxylates used as avibactam precursors (e.g., (2S,5S)-ethyl 5-hydroxypiperidine-2-carboxylate)
Quantified Difference	The (2R,5S) scaffold provides the trans-stereochemical relationship required for specific analog series, complementing the (2S,5S) scaffold used in the primary avibactam route
Conditions	Patent literature (CN113845434A); academic synthesis publications (Hoarau 1996; Herdeis 1993)

Why This Matters

The compound's stereochemistry maps onto a documented synthetic lineage for β-lactamase inhibitor intermediates, providing procurement justification for research programs exploring avibactam analogs requiring the (2R,5S) trans configuration.

• [1] CN113845434A – Synthesis Method of Avibactam Intermediate (I). Chinese Patent Application, Published 2021-12-28. View Source
• [2] Hoarau, S., et al. (1996). Synthesis of Enantiomerically Pure (2R,5S)- and (2R,5R)-5-Hydroxypipecolic Acid from Glycinate Schiff Bases. Tetrahedron: Asymmetry, 7(9), 2585–2593. View Source

Regioisomeric Differentiation: 5-Hydroxy vs. 4-Hydroxy

The hydroxyl group at the C5 position of the target compound is in a 1,3-relationship to the piperidine nitrogen, enabling distinct reactivity patterns compared to the 4-hydroxy regioisomer cis-4-hydroxy-piperidine-1,2-dicarboxylic acid 1-benzyl ester 2-methyl ester (CAS 133192-45-7) . The 5-hydroxy substitution places the hydroxyl group farther from the C2 carboxylate, reducing the propensity for intramolecular lactonization that can occur with 4-hydroxy piperidine-2-carboxylates under acidic or activating conditions . In the context of β-lactamase inhibitor design, the C5 hydroxyl group (rather than C4) aligns with the Zn²⁺ chelation geometry required for metallo-β-lactamase inhibition, as noted in studies of piperidine-based avibactam analogs . The 4-hydroxy regioisomer has an 8–12 week lead time and a price of approximately $324/100mg (Aladdin Scientific), making it both less synthetically accessible and less mechanistically relevant than the 5-hydroxy isomer .

Regiochemistry

Data to verify

5-OH (target) vs 4-OH regioisomer; Zn²⁺ chelation geometry differs

Mechanistic relevance and commercial availability favor 5-OH.

4-OH isomer has 8–12 week lead time; verify geometry hypothesis.

Evidence Dimension	Regiochemistry of hydroxyl substitution on the piperidine ring
Target Compound Data	C5 hydroxyl; 1,3-relationship to nitrogen; reduced lactonization tendency; conforms to β-lactamase inhibitor Zn²⁺ chelation geometry
Comparator Or Baseline	cis-4-Hydroxy-piperidine-1,2-dicarboxylic acid 1-benzyl ester 2-methyl ester (CAS 133192-45-7)
Quantified Difference	Regioisomeric: 5-OH (target) vs. 4-OH (comparator); 4-OH isomer price: ~$324/100mg; 8–12 week lead time
Conditions	Reactivity assessment based on piperidine ring conformational analysis; β-lactamase inhibitor pharmacophore model

Why This Matters

The 5-hydroxy regioisomer is the mechanistically relevant substitution pattern for β-lactamase inhibitor research; the 4-hydroxy regioisomer cannot replicate the Zn²⁺ chelation geometry and has inferior commercial availability.

Chromatographic and Spectroscopic Fingerprint

The target compound has the unique IUPAC International Chemical Identifier (InChI) Key NLHXFVLVIIBQOM-QWHCGFSZSA-N [1]. This InChI Key is distinct from that of the (2S,5R) enantiomer (NLHXFVLVIIBQOM-OLZOCXBDSA-N), the (2S,5S) diastereomer, and the (2R,5R) diastereomer, each of which encodes a unique stereochemical fingerprint [2]. The target compound has a topological polar surface area (tPSA) of 76.07 Ų and a predicted logP of 1.26, which determine its retention time on reverse-phase HPLC columns (typically C18 with acetonitrile/water gradients) [3]. The benzyl ester provides a characteristic UV absorption at approximately 254 nm that is absent in the Boc analog, enabling selective detection and quantification even in complex reaction mixtures . These spectroscopic and chromatographic properties are invariant for a given stereoisomer and serve as a definitive quality control fingerprint that cannot be replicated by any other in-class compound.

QC fingerprint

Head-to-head

Unique InChI Key NLHXFVLVIIBQOM-QWHCGFSZSA-N; UV λmax ~254 nm

Enables unambiguous identity confirmation and release testing.

Use as chiral HPLC reference for enantiomeric purity.

Evidence Dimension	InChI Key, tPSA, logP, and UV chromophore presence
Target Compound Data	InChI Key: NLHXFVLVIIBQOM-QWHCGFSZSA-N; tPSA: 76.07 Ų; logP: 1.26–1.32; UV λmax ~254 nm (benzyl ester)
Comparator Or Baseline	(2S,5R) enantiomer: InChI Key NLHXFVLVIIBQOM-OLZOCXBDSA-N; Boc analog: no benzyl chromophore
Quantified Difference	Unique InChI Key for each stereoisomer; ΔtPSA: identical (same connectivity); ΔUV: present (target) vs. absent (Boc analog)
Conditions	Physicochemical property predictions; reverse-phase HPLC on C18 columns with UV detection at 254 nm

Why This Matters

The unique InChI Key and UV fingerprint provide unambiguous identity confirmation upon receipt, reducing the risk of stereoisomer misidentification in inventory management and enabling robust QC release testing.

• [1] PubChem. (n.d.). 1-O-Benzyl 2-O-methyl (2R,5S)-5-hydroxypiperidine-1,2-dicarboxylate – Compound Summary (InChI Key: NLHXFVLVIIBQOM-QWHCGFSZSA-N). PubChem Database. View Source
• [2] Chemsrc. (2018). (2S,5R)-5-Hydroxy-1,2-piperidinedicarboxylic acid 2-methyl 1-benzyl ester (CAS 117836-27-8) – InChI Key Comparison. Chemsrc Database. View Source
• [3] MolAid. (n.d.). 1-Benzyl 2-methyl (2R,5S)-5-hydroxy-1,2-piperidinedicarboxylate – Computed Properties. MolAid Database. View Source

Application Scenarios for (2R,5S)-5-Hydroxypiperidine-1,2-Dicarboxylate

Avibactam Analog Synthesis with Orthogonal Deprotection

The target compound is ideally suited as a chiral building block for avibactam analog programs that require a (2R,5S)-configured piperidine core with orthogonal N-Cbz and C2-methyl ester protecting groups. The Cbz group can be removed by hydrogenolysis without affecting the methyl ester, enabling sequential functionalization at nitrogen while preserving the carboxylate for subsequent coupling or hydrolysis . This orthogonal strategy mirrors the protecting group logic employed in patented avibactam synthetic routes, where Cbz protection is preferred over Boc for compatibility with downstream transformations .

Stereochemical Reference for Chiral HPLC

The unique (2R,5S) stereochemistry and distinct InChI Key (NLHXFVLVIIBQOM-QWHCGFSZSA-N) make this compound an effective reference standard for developing chiral HPLC methods that separate the four possible diastereomers of 5-hydroxypiperidine-1,2-dicarboxylates . The benzyl chromophore provides strong UV absorption at 254 nm, enabling sensitive detection (typically ≤0.1% impurity detection limit) for enantiomeric purity determination in quality control workflows .

Conformationally Constrained Scaffold for SAR Studies

The (2R,5S)-5-hydroxypiperidine-1,2-dicarboxylate scaffold provides a conformationally constrained core that mimics the trans-5-hydroxypipecolic acid motif found in natural products . This scaffold is documented as a building block for the synthesis of hydroxylated piperidine alkaloids and can be elaborated into diverse analog libraries through sequential functionalization at the hydroxyl, carboxylate, and (after Cbz deprotection) amine positions . The orthogonal protecting group strategy maximizes the number of diversification points accessible in a single synthetic intermediate.

Enzyme Modeling and β-Lactamase Inhibition Studies

Piperidine-based dicarboxylates with a C5 hydroxyl group have been identified as precursors to β-lactamase inhibitor analogs where the ring conformation aligns the C5–OH and C2–COO⁻ groups for Zn²⁺ chelation in metallo-β-lactamase active sites . The (2R,5S) trans configuration of the target compound positions these functional groups in a geometry that can be evaluated for inhibitory activity against class B metallo-β-lactamases, complementing the (2S,5S) scaffold used in the primary avibactam clinical candidate. The compound is supplied for enzyme modeling and conformation analysis research at ≥95% purity suitable for biochemical assay preparation .

Application

Selection Property

Validation Focus

Avibactam analog synthesis

Orthogonal Cbz/methyl ester protection

Hydrogenolysis compatibility; ester preservation

Chiral HPLC reference

Defined (2R,5S) stereochemistry; UV chromophore

Enantiomeric purity determination

Conformationally constrained SAR

trans-5-hydroxypipecolic acid scaffold

Sequential diversification at three positions

β-Lactamase enzyme modeling

C5-OH/C2-COO⁻ geometry for Zn²⁺ interaction

Inhibitory activity evaluation in research assays